BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of 1,4-Diisopropoxybenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Diisopropoxybenzene

Cat. No.: B1346915

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diisopropoxybenzene, also known by its IUPAC name 1,4-di(propan-2-yloxy)benzene, is
an aromatic organic compound with the chemical formula C12H1s02. This technical guide
provides a detailed overview of its core physical properties, compiled from various chemical
data sources. The information herein is intended to support research and development
activities by providing key data points and standardized experimental protocols for property
determination.

Core Physical Properties

The physical characteristics of 1,4-diisopropoxybenzene are essential for its handling,
application, and integration into various chemical processes. A summary of its key physical
properties is presented below.
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Property Value

Molecular Formula C12H1802

Molecular Weight 194.27 g/mol

CAS Number 7495-78-5

Appearance QOily, light salmon-colored liquid

Boiling Point 235 °C[1]; 264.8 °C at 760 mmHg[2][3]

Not explicitly available; however, its liquid state
Melting Point at room temperature suggests a melting point
below 20-25 °C.

Density 0.8572 g/cm?3 at 20 °C[1]; 0.951 g/cm3[2][3]
Refractive Index 1.48 at 20°C/D[3]
Flash Point 93 °C[2][3]

Based on its chemical structure (an aromatic

ether), it is expected to be insoluble in water and
Solubility soluble in common organic solvents such as

ethanol, diethyl ether, acetone, toluene, and

hexane.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following are detailed methodologies for the key experiments cited.

Melting Point Determination

The melting point of a solid organic compound is the temperature at which it transitions from a
solid to a liquid. This property is a crucial indicator of purity.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)
e Thermometer

e Mortar and pestle

Procedure:

o Ensure the 1,4-diisopropoxybenzene sample is pure and dry. If it is crystalline, finely
powder a small amount using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

e Place the capillary tube in the heating block of the melting point apparatus.
o Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.
o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the entire solid has turned into a clear liquid (the end of
the melting range). For a pure compound, this range should be narrow (0.5-2 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)
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e Liquid paraffin or silicone oil

Procedure:

Add a few milliliters of 1,4-diisopropoxybenzene to a small test tube.
o Place a capillary tube, with its sealed end up, into the test tube.

o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the
sample.

e Immerse the setup in a Thiele tube filled with a high-boiling point liquid (e.g., paraffin oil).
o Gently heat the side arm of the Thiele tube.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

» When a continuous and rapid stream of bubbles is observed, stop heating.

o The temperature at which the bubbling ceases and the liquid begins to enter the capillary
tube is the boiling point of the sample.

Density Determination

Density is the mass of a substance per unit volume.

Apparatus:

e Pycnometer or a graduated cylinder

e Analytical balance

Procedure:

o Measure the mass of a clean and dry pycnometer (or graduated cylinder).

« Fill the pycnometer with 1,4-diisopropoxybenzene up to a calibrated mark, ensuring there
are no air bubbles.
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Measure the combined mass of the pycnometer and the liquid.

The mass of the liquid is the difference between the two measurements.

The volume of the liquid is known from the pycnometer's calibrated volume.

Calculate the density using the formula: Density = Mass / Volume.

Solubility Determination

Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous solution.
Apparatus:

o Test tubes

o Vortex mixer or stirring rods

» A selection of solvents (e.g., water, ethanol, acetone, diethyl ether, toluene, hexane)
Procedure:

¢ Place a small, measured amount of 1,4-diisopropoxybenzene (e.g., 50 mg) into a series of
test tubes.

e To each test tube, add a small volume (e.g., 1 mL) of a different solvent.

o Agitate the mixture vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or by
stirring.

o Observe whether the solute has completely dissolved. If it has, the compound is considered
soluble in that solvent at that concentration.

« If the solute has not dissolved, the compound is considered insoluble or sparingly soluble.

e The process can be repeated with varying amounts of solute and solvent to determine the
approximate solubility limit.
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Visualizations

To aid in the understanding of the experimental workflows, the following diagrams are provided.

Melting Point Determination

Start

l

Powder the solid sample

l

Pack sample into capillary tube

l

Place in melting point apparatus

l

Heat rapidly to ~15-20°C below expected MP

l

Heat slowly (1-2°C/min)

l

Observe and record melting range

l

End
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Workflow for Melting Point Determination.

Boiling Point Determination
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Observe for a continuous stream of bubbles
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Stop heating
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Record temperature when liquid enters capillary
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End
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Workflow for Boiling Point Determination.
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Density Determination
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Weigh empty pycnometer
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Fill pycnometer with sample
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Weigh filled pycnometer

'

Calculate mass and density

'

End
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Workflow for Density Determination.
Logical Relationship for Solubility Prediction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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